2-(1-METHYL-1H-PYRAZOL-4-YL)-1-PROPANAMINE
Overview
Description
2-(1-Methyl-1H-pyrazol-4-yl)-1-propanamine (MPA) is an organic compound that is part of the pyrazole family. It is a colorless solid with a melting point of 66-67°C and a boiling point of 115-116°C. MPA has a variety of uses in scientific research, including as a ligand for metal complexes, a reagent for organic synthesis, and an intermediate for the production of pharmaceuticals. It is also used as a catalyst in the synthesis of organic compounds and as a reagent in the synthesis of heterocyclic compounds.
Scientific Research Applications
2-(1-METHYL-1H-PYRAZOL-4-YL)-1-PROPANAMINE is widely used in scientific research due to its ability to form metal complexes and its use as a reagent for organic synthesis. It is used in the synthesis of heterocyclic compounds, such as pyrazolones, pyrazolines, and pyrazolidines. It is also used as a catalyst in the synthesis of organic compounds, such as alcohols, amines, and carboxylic acids. In addition, 2-(1-METHYL-1H-PYRAZOL-4-YL)-1-PROPANAMINE is used as an intermediate in the production of pharmaceuticals, such as anti-inflammatory drugs, anticonvulsants, and anti-cancer drugs.
Mechanism of Action
2-(1-METHYL-1H-PYRAZOL-4-YL)-1-PROPANAMINE is known to act as a ligand for metal complexes, forming a coordination bond between the metal atom and the nitrogen atom of the pyrazole ring. This coordination bond is responsible for the formation of the metal complex, which can then be used in a variety of reactions.
Biochemical and Physiological Effects
2-(1-METHYL-1H-PYRAZOL-4-YL)-1-PROPANAMINE is not known to have any direct biochemical or physiological effects in humans or animals. However, it is used as an intermediate in the production of pharmaceuticals, which can have biochemical and physiological effects.
Advantages and Limitations for Lab Experiments
2-(1-METHYL-1H-PYRAZOL-4-YL)-1-PROPANAMINE has several advantages for lab experiments. It is relatively inexpensive, readily available, and easy to use. It is also stable and non-toxic, making it safe to handle and store. However, it is flammable and should be kept away from sources of heat or flame.
Future Directions
2-(1-METHYL-1H-PYRAZOL-4-YL)-1-PROPANAMINE has a variety of potential applications for future research. It can be used to synthesize new metal complexes, which can be used for a variety of purposes, such as catalysis, drug delivery, and drug design. It can also be used as a reagent in the synthesis of heterocyclic compounds and as an intermediate in the production of pharmaceuticals. In addition, it can be used to study the coordination chemistry of metal complexes, as well as the structure and properties of organic compounds. Finally, it can be used to develop new methods for organic synthesis, as well as new catalysts for organic reactions.
Synthesis Methods
2-(1-METHYL-1H-PYRAZOL-4-YL)-1-PROPANAMINE can be synthesized using several methods, including the reaction of 1-methyl-1H-pyrazole-4-carboxylic acid with propylamine in the presence of a base, such as sodium hydroxide. The reaction produces 2-(1-methyl-1H-pyrazol-4-yl)-1-propanamine as a white solid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(1-METHYL-1H-PYRAZOL-4-YL)-1-PROPANAMINE involves the reaction of 1-methyl-1H-pyrazole-4-carboxaldehyde with 2-aminopropan-1-ol in the presence of a reducing agent to form the intermediate 2-(1-methyl-1H-pyrazol-4-yl)-1-hydroxypropan-1-one. This intermediate is then reduced using a reducing agent to form the final product, 2-(1-METHYL-1H-PYRAZOL-4-YL)-1-PROPANAMINE.", "Starting Materials": [ "1-methyl-1H-pyrazole-4-carboxaldehyde", "2-aminopropan-1-ol", "Reducing agent" ], "Reaction": [ "Step 1: 1-methyl-1H-pyrazole-4-carboxaldehyde is reacted with 2-aminopropan-1-ol in the presence of a reducing agent to form the intermediate 2-(1-methyl-1H-pyrazol-4-yl)-1-hydroxypropan-1-one.", "Step 2: The intermediate 2-(1-methyl-1H-pyrazol-4-yl)-1-hydroxypropan-1-one is then reduced using a reducing agent to form the final product, 2-(1-METHYL-1H-PYRAZOL-4-YL)-1-PROPANAMINE." ] } | |
CAS RN |
1225743-28-1 |
Product Name |
2-(1-METHYL-1H-PYRAZOL-4-YL)-1-PROPANAMINE |
Molecular Formula |
C7H13N3 |
Molecular Weight |
139.2 |
Purity |
95 |
Origin of Product |
United States |
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